Cas no 866810-52-8 (2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide)

• Product Name: 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide
• CAS No: 866810-52-8
• MF: C₁₈H₁₃F₂N₃O₄S₂
• MW: 437.440328359604
• CID: 6505584
• Update Time: 2025-05-19

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide
• Acetamide, N-(2,5-difluorophenyl)-2-[[1,6-dihydro-6-oxo-5-(phenylsulfonyl)-2-pyrimidinyl]thio]-

• Inchi： 1S/C18H13F2N3O4S2/c19-11-6-7-13(20)14(8-11)22-16(24)10-28-18-21-9-15(17(25)23-18)29(26,27)12-4-2-1-3-5-12/h1-9H,10H2,(H,22,24)(H,21,23,25)
• InChI Key： FGGCYMBBPPJEHV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)CSC1NC(=O)C(S(C2=CC=CC=C2)(=O)=O)=CN=1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 4.93±0.50(Predicted)

Additional information on 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide

Comprehensive Overview of 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS No. 866810-52-8)

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS No. 866810-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide-containing pyrimidine derivatives, which are widely studied for their biological activities. The presence of a benzenesulfonyl group and a difluorophenyl moiety in its structure makes it a promising candidate for drug discovery and development.

In recent years, researchers have focused on the synthesis and evaluation of sulfonamide-based compounds due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The pyrimidine core in 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. This has led to increased interest in exploring its potential as a kinase inhibitor or enzyme modulator, which are hot topics in modern drug development.

The compound's CAS No. 866810-52-8 is often searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design. Its intricate structure, featuring a thioether linkage and an acetamide group, offers versatility for further chemical modifications. Such modifications are frequently explored to enhance bioavailability, selectivity, and therapeutic efficacy, aligning with the growing demand for targeted therapies and personalized medicine.

From a synthetic perspective, 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide can be prepared through multi-step organic reactions, including sulfonylation, condensation, and amide coupling. These methods are well-documented in peer-reviewed journals, making this compound accessible to researchers interested in heterocyclic chemistry. Its purity and stability are critical for reproducible results, which is why advanced analytical techniques like HPLC, NMR, and mass spectrometry are often employed for characterization.

Beyond its chemical synthesis, the compound's potential applications in biotechnology and molecular biology are also being investigated. For instance, its ability to interact with specific protein targets or DNA sequences could pave the way for novel diagnostic tools or therapeutic agents. This aligns with the current trend of integrating computational chemistry and AI-driven drug discovery to accelerate the identification of promising candidates.

In summary, 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,5-difluorophenyl)acetamide (CAS No. 866810-52-8) represents a fascinating area of research at the intersection of organic chemistry, pharmacology, and biomedical science. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the context of innovative therapeutics and sustainable drug development.